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Compound of Interest

Compound Name: ASN04885796

cat. No.: B15611170

Application Notes and Protocols: ASN04885796

For Researchers, Scientists, and Drug Development Professionals

Introduction

ASN04885796 is a potent and selective activator of the G protein-coupled receptor 17
(GPR17). With a reported EC50 of 2.27 nM for GPR17-induced GTPyS binding, this small
molecule serves as a valuable tool for investigating the physiological and pathological roles of
GPR17.[1][2] The receptor is implicated in various processes, including myelination and
neuroprotection, making ASN04885796 a compound of interest for research in neurological
diseases.[1][2] These application notes provide detailed protocols for the preparation of
ASNO04885796 solutions and its characterization in relevant in vitro assays.

Physicochemical Properties

Property Value Source
CAS Number 1032892-26-4 [1]
Molecular Formula C28H28FN504 BioCat
Molecular Weight 517.55 g/mol BioCat

Solution Preparation and Solubility
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Proper dissolution and storage of ASN04885796 are critical for maintaining its biological

activity and ensuring experimental reproducibility.

Solubility Data:

Solvent Concentration Comments Source
) ) Commercially
Dimethyl Sulfoxide ]
210 mM available as a 10 mM [1]
(DMSO0) _
solution.
Aqueous solubility is
expected to be low. It
Phosphate-Buffered _ is recommended to
) Estimated < 1 mg/mL ] ) ] N/A
Saline (PBS), pH 7.4 first dissolve in DMSO
and then dilute with an
agueous buffer.
Solubility in ethanol is
_ likely limited. ADMSO
Ethanol Estimated < 1 mg/mL N/A

primary stock is

recommended.

Protocol for Preparing a 10 mM Stock Solution in DMSO:

o Materials:

o ASN04885796 (solid)

o

[¢]

[¢]

Vortex mixer

o

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber-colored microcentrifuge tubes or vials

e Procedure: a. Accurately weigh the desired amount of ASN04885796 solid using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 5.18 mg
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of ASN04885796. b. Transfer the weighed solid to a sterile amber vial. c. Add the calculated
volume of anhydrous DMSO to the vial. For 5.18 mg, add 1 mL of DMSO. d. Vortex the
solution thoroughly until the solid is completely dissolved. Gentle warming (e.g., in a 37°C
water bath for a few minutes) may aid dissolution. e. Aliquot the stock solution into smaller
volumes in sterile, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage of Stock Solution:

e Short-term (up to 1 month): Store at -20°C.[1]
e Long-term (up to 6 months): Store at -80°C.[1]
Protocol for Preparing Working Solutions:

For most cell-based assays, the DMSO stock solution should be serially diluted to the final
desired concentration in the appropriate cell culture medium or assay buffer.

e Important Consideration: The final concentration of DMSO in the assay should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity or off-target effects.

e Procedure: a. Thaw the 10 mM stock solution of ASN04885796 at room temperature. b.
Perform serial dilutions of the stock solution in the assay buffer or cell culture medium to
achieve the desired final concentrations. For example, to prepare a 10 uM working solution
from a 10 mM stock, perform a 1:1000 dilution.

GPR17 Signaling Pathway

ASN04885796 activates GPR17, which primarily couples to inhibitory G proteins (Gai/o). This
activation leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic
AMP (cAMP) levels. Downstream of this event, GPR17 activation can modulate various
signaling cascades, including the MAPK/ERK and PI3K/Akt pathways.
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Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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